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Compound of Interest

Compound Name: Fc 11a-2

For Immediate Implementation by Laboratory and Research Professionals

Trichlorofluoromethane, a chlorofluorocarbon also known as CFC-11 or Freon-11, is a potent
ozone-depleting substance and a significant greenhouse gas.[1] Due to its environmental
impact, the production of CFC-11 has been phased out under the Montreal Protocol.[2][3]
Proper disposal of existing stocks of CFC-11 is not only a regulatory requirement but a critical
step in protecting the stratospheric ozone layer and mitigating climate change. This document
provides essential safety and logistical information for the handling and disposal of CFC-11,
tailored for research, scientific, and drug development professionals.

Core Disposal Principles

The cornerstone of CFC-11 disposal is the prevention of its release into the atmosphere.[4] In
the United States, the Environmental Protection Agency (EPA) strictly prohibits the intentional
venting of CFC refrigerants.[4] The disposal process for CFC-11 primarily involves two main
stages: recovery and then either reclamation or destruction.

» Recovery: This is the process of removing CFC-11 from equipment and storing it in a
designated container.[3]

e Reclamation: The recovered CFC-11 is reprocessed to meet the purity standards of new
(virgin) product.[3]
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e Destruction: The recovered CFC-11 is permanently destroyed using EPA-approved
technologies.

Quantitative Data on CFC-11 Disposal

The following table summarizes key quantitative data related to the disposal of CFC-11, based
on regulatory standards and available cost information.
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Parameter

Value Notes

EPA Refrigerant Recovery
Levels (from appliances with

>5 Ibs of refrigerant)

Required vacuum levels for
recovery equipment
manufactured on or after
November 15, 1993.[5]

Low-Pressure Appliances (e.qg.,
chillers using CFC-11)

This is a deep vacuum,
25 mm Hg absolute indicating a high level of

refrigerant removal.[6]

Medium-Pressure Appliances
(<200 Ibs refrigerant)

10 inches of Hg vacuum

Medium-Pressure Appliances
(=200 Ibs refrigerant)

15 inches of Hg vacuum

High-Pressure Appliances
(<200 lbs refrigerant)

0 inches of Hg vacuum

High-Pressure Appliances
(=200 Ibs refrigerant)

10 inches of Hg vacuum

Very High-Pressure Appliances

0 inches of Hg vacuum

Disposal Cost (Destruction)

This cost is from the Canadian

Refrigerant Management
~$20/kilogram Canada program and may vary

based on location and service

provider.[7]

Environmental Impact
Comparison (Reclamation vs.

Destruction)

A life-cycle assessment

showed that reclamation
Reclamation has a lower resulted in 5.7 to 15.9 kg less
environmental impact. CO2-equivalent emissions per

kg of refrigerant compared to

destruction.[8]

Experimental Protocol: Recovery of CFC-11 from
Laboratory Equipment
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This protocol outlines the general steps for safely recovering CFC-11 from laboratory
equipment. Note: This procedure must be performed by an EPA-certified technician using
certified recovery equipment.[4]

Materials:

EPA-certified refrigerant recovery machine

 Certified recovery cylinders (do not fill beyond 80% capacity)
o Manifold gauge set

o Hoses with low-loss fittings

e Vacuum pump

o Personal Protective Equipment (PPE): Safety glasses, gloves, and appropriate respiratory
protection.

Procedure:
e Preparation:
o Ensure adequate ventilation in the work area.

o Inspect all equipment (recovery machine, hoses, cylinders) to ensure they are in good
working order and compatible with CFC-11.

o Place the recovery cylinder on a digital scale to monitor the weight of the recovered
refrigerant.

» Connecting the Equipment:
o Turn off and lock out the equipment containing the CFC-11.

o Connect the manifold gauge set to the service ports on the equipment.
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o Connect the manifold to the inlet of the recovery machine and the outlet of the recovery
machine to the recovery cylinder.

e Purging Hoses:

o Briefly open the valves on the equipment and the recovery cylinder to purge any air from
the connecting hoses. This is crucial to prevent contamination of the recovered CFC-11.

e Recovery Process:
o Start the recovery machine.
o Monitor the gauges on the manifold and the weight of the recovery cylinder.

o Continue the recovery process until the EPA-mandated vacuum level for the specific type
of equipment is reached (refer to the table above).[6]

o Completion and Disconnection:
o Once the required vacuum is achieved, shut off the recovery machine.
o Close the valves on the recovery cylinder and the equipment.
o Disconnect the hoses.

e Labeling and Storage:

o Properly label the recovery cylinder with the type of refrigerant (CFC-11) and the amount
recovered.

o Store the cylinder in a cool, dry, and well-ventilated area away from direct sunlight and
heat sources.

Disposal Pathways and Logistics
Once recovered, the CFC-11 must be sent for either reclamation or destruction.

¢ Reclamation: If the recovered CFC-11 is to be reused, it must be sent to an EPA-certified
reclaimer. The reclaimer will process the gas to meet purity standards. Reclaimed CFC-11
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can then be sold for servicing existing equipment.

o Destruction: For permanent disposal, the recovered CFC-11 must be sent to a facility that
uses an EPA-approved destruction technology, such as incineration.[9] It is important to note
that the destruction of CFCs is generally preferred over reclamation to prevent future
emissions, as even reclaimed refrigerants can leak from aging equipment.[10]

For laboratory settings, hazardous waste regulations under the Resource Conservation and
Recovery Act (RCRA) may apply.[11] It is essential to consult your institution's Environmental
Health and Safety (EHS) department to ensure compliance with all applicable federal, state,
and local regulations.[12] Laboratories may be subject to specific accumulation time limits for
hazardous waste.[13]

Visualizing the Disposal Workflow

The following diagrams illustrate the key decision points and processes in the proper disposal
of CFC-11.
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Destruction Facility

Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b607422?utm_src=pdf-body-img
https://www.benchchem.com/product/b607422?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

References

1. dtsc.ca.gov [dtsc.ca.gov]

2. Reductions in CFC-11 emissions put ozone recovery back on track - MIT EAPS
[eaps.mit.edu]

3. waves-vagues.dfo-mpo.gc.ca [waves-vagues.dfo-mpo.gc.ca]

4. CFC Appliance Recycling and Recovery Practices | Environmental Safety, Sustainability
and Risk [essr.umd.edu]

. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
. ehs.ucsb.edu [ehs.ucsb.edu]
. epa.gov [epa.gov]

. researchgate.net [researchgate.net]

© 00 ~N o O

. copalliance.org [copalliance.org]

10. fexa.io [fexa.io]

11. epa.gov [epa.gov]

12. Article - Laboratory Safety Manual - ... [policies.unc.edu]
13. dtsc.ca.gov [dtsc.ca.gov]

To cite this document: BenchChem. [Safeguarding Our Environment: Proper Disposal
Procedures for Trichlorofluoromethane (CFC-11)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b607422#fc-11a-2-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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